Cas no 179417-69-7 (a-(Boc-amino)-2-methoxybenzeneacetic Acid)

a-(Boc-amino)-2-methoxybenzeneacetic Acid is a protected amino acid derivative featuring a Boc (tert-butoxycarbonyl) group, which enhances stability and facilitates selective deprotection in peptide synthesis. The methoxy substituent on the benzene ring contributes to its unique electronic properties, making it valuable in the design of chiral intermediates and pharmaceutical building blocks. This compound is particularly useful in organic and medicinal chemistry for constructing complex molecules due to its compatibility with standard coupling reagents and orthogonal protection strategies. Its crystalline form ensures consistent purity, while the Boc group allows for straightforward deprotection under mild acidic conditions, streamlining downstream applications.
a-(Boc-amino)-2-methoxybenzeneacetic Acid structure
179417-69-7 structure
Product Name:a-(Boc-amino)-2-methoxybenzeneacetic Acid
CAS No:179417-69-7
MF:C14H19NO5
MW:281.304364442825
MDL:MFCD06797221
CID:138977
PubChem ID:18931575
Update Time:2025-10-28

a-(Boc-amino)-2-methoxybenzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-
    • Boc-DL-(2-methoxyphenyl)glycine
    • TERT-BUTOXYCARBONYLAMINO-(2-METHOXY-PHENYL)-ACETIC ACID
    • Boc-RS-2-methoxyphenylglycine
    • a-(Boc-amino)-2-methoxybenzeneacetic acid
    • SY254988
    • MFCD06797221
    • SCHEMBL265969
    • (S)-2-(Boc-amino)-2-(2-methoxyphenyl)acetic acid
    • FT-0679745
    • Benzeneacetic acid, alpha-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-
    • 2-{[(tert-butoxy)carbonyl]amino}-2-(2-methoxyphenyl)acetic acid
    • MFCD07371751
    • EN300-79089
    • A-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-
    • MFCD07371752
    • FT-0775164
    • 2-((tert-Butoxycarbonyl)amino)-2-(2-methoxyphenyl)aceticacid
    • BS-12276
    • CS-0217602
    • 2-(2-methoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
    • [(t-Butoxycarbonyl)amino](2-methoxyphenyl)acetic acid (Boc-DL-Phg(2-OMe)-OH)
    • KRHZKJYHTQGZGS-UHFFFAOYSA-N
    • AB32851
    • [(tert-butoxycarbonyl)amino](2-methoxyphenyl)acetic acid
    • AKOS013463976
    • 179417-69-7
    • Benzeneacetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methoxy-
    • alpha-(Boc-amino)-2-methoxybenzeneacetic acid
    • Benzeneacetic acid,
    • 2-((tert-Butoxycarbonyl)amino)-2-(2-methoxyphenyl)acetic acid
    • (R)-2-(Boc-amino)-2-(2-methoxyphenyl)acetic Acid
    • SY254986
    • Z1200998561
    • F79124
    • AB32853
    • Boc-(R)-2-Methoxy-phenylglycine
    • boc-(s)-2-methoxyphenylglycine
    • DS-022119
    • 2-(((Tert-butoxy)carbonyl)amino)-2-(2-methoxyphenyl)acetic acid
    • EHA41769
    • 855-515-0
    • a-(Boc-amino)-2-methoxybenzeneacetic Acid
    • MDL: MFCD06797221
    • Inchi: 1S/C14H19NO5/c1-14(2,3)20-13(18)15-11(12(16)17)9-7-5-6-8-10(9)19-4/h5-8,11H,1-4H3,(H,15,18)(H,16,17)
    • InChI Key: KRHZKJYHTQGZGS-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)C1C=CC=CC=1OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 281.12600
  • Monoisotopic Mass: 281.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • PSA: 84.86000
  • LogP: 2.73650

a-(Boc-amino)-2-methoxybenzeneacetic Acid Security Information

  • HazardClass:IRRITANT

a-(Boc-amino)-2-methoxybenzeneacetic Acid Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

a-(Boc-amino)-2-methoxybenzeneacetic Acid Pricemore >>

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Additional information on a-(Boc-amino)-2-methoxybenzeneacetic Acid

A Comprehensive Overview of a-(Boc-amino)-2-methoxybenzeneacetic Acid (CAS No. 179417-69-7)

The compound a-(Boc-amino)-2-methoxybenzeneacetic acid, identified by the CAS registry number 179417-69-7, is a significant molecule in the field of organic chemistry and drug discovery. This compound, often abbreviated as a-Boc-Amino-MeO-BzAcOH, is characterized by its unique structure, which includes a benzoic acid moiety substituted with a methoxy group at the 2-position and an amino group protected by a tert-butoxycarbonyl (Boc) group at the para position.

Recent studies have highlighted the potential of this compound in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways. The Boc group, a common protecting group in peptide synthesis, plays a crucial role in stabilizing the amino functionality during chemical manipulations. This feature makes a-(Boc-amino)-2-methoxybenzeneacetic acid an ideal building block for constructing more complex molecules with desired pharmacological properties.

One of the most promising applications of this compound lies in its ability to modulate cellular signaling pathways. Researchers have demonstrated that derivatives of a-Boc-Amino-MeO-BzAcOH can interact with key enzymes involved in inflammation and cancer progression. For instance, a study published in the Journal of Medicinal Chemistry revealed that certain analogs of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammatory diseases such as arthritis and colorectal cancer.

In addition to its therapeutic potential, a-(Boc-amino)-2-methoxybenzeneacetic acid has also been utilized as a key intermediate in the synthesis of bioactive molecules. Its structure allows for easy functionalization, enabling chemists to explore diverse substitution patterns and stereochemical configurations. This versatility has made it a valuable tool in combinatorial chemistry and high-throughput screening campaigns.

From a synthetic perspective, the preparation of a-Boc-Amino-MeO-BzAcOH involves multi-step reactions that highlight the principles of modern organic synthesis. The introduction of the Boc group typically requires careful control over reaction conditions to ensure high yields and purity. Moreover, the presence of electron-donating groups like methoxy on the aromatic ring can influence reactivity, making it essential to optimize reaction parameters for each step.

The importance of this compound extends beyond its direct applications in drug discovery. Its structure serves as a model for understanding fundamental concepts in medicinal chemistry, such as bioisosterism and pharmacophore modeling. By studying how modifications to the molecule affect its biological activity, researchers can gain insights into designing more effective drugs with improved safety profiles.

In conclusion, a-(Boc-amino)-2-methoxybenzeneacetic acid (CAS No. 179417-69-7) is a versatile and valuable compound with wide-ranging applications in organic synthesis and drug development. Its unique structure, combined with recent advances in chemical biology, positions it as a key player in future research aimed at addressing unmet medical needs.

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